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Compound of Interest

Compound Name: Ezh2-IN-7

Cat. No.: B12407124

This document provides crucial safety and logistical information for the proper disposal of
Ezh2-IN-7, a potent inhibitor of the histone-lysine N-methyltransferase EZH2. Given its
investigational nature and the limited availability of a specific Safety Data Sheet (SDS), a
cautious approach, adhering to the disposal protocols for similar hazardous small molecule
inhibitors, is paramount. The following procedures are designed for researchers, scientists, and
drug development professionals to ensure the safe handling and disposal of this compound,
thereby minimizing environmental contamination and personnel exposure.

Chemical and Physical Properties

A summary of the known quantitative data for Ezh2-IN-7 is presented below. This information is
critical for understanding the compound's characteristics and for the proper management of its
waste.
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Property Value
Molecular Formula Cs1H37D2Ns03S
Molecular Weight 563.75 g/mol
CAS Number 2659225-28-0
Physical State Solid

Recommended storage conditions should be

followed as per the Certificate of Analysis. In the
Storage L _ _

absence of specific instructions, store in a cool,

dry, and well-ventilated area.

Disposal Procedures for Ezh2-IN-7

The disposal of Ezh2-IN-7 must be conducted in a manner that ensures the safety of laboratory
personnel and prevents environmental release. The following step-by-step guide is based on
best practices for hazardous chemical waste disposal and information from the SDS of a similar
compound, EZH2-IN-2, which is classified as harmful if swallowed and very toxic to aquatic life
with long-lasting effects.

Step 1: Personal Protective Equipment (PPE)

Before handling Ezh2-IN-7 for disposal, all personnel must be equipped with the appropriate
PPE:

» Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.
o Eye Protection: Safety glasses or goggles to protect from dust or splashes.
e Lab Coat: A lab coat or other protective clothing to prevent skin contact.

» Respiratory Protection: If there is a risk of aerosolization or dust generation, a properly fitted
respirator should be used.

Step 2: Waste Segregation and Collection
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Proper segregation of chemical waste is crucial to prevent dangerous reactions and to facilitate
correct disposal.

e Solid Waste:
o Collect unused or expired Ezh2-IN-7 powder in a clearly labeled, sealed container.

o Contaminated materials such as pipette tips, weighing paper, and gloves should be
collected in a separate, clearly labeled hazardous waste container.

e Liquid Waste:

o Solutions containing Ezh2-IN-7 should be collected in a dedicated, leak-proof, and clearly
labeled hazardous waste container.

o Do not mix with other chemical waste streams unless compatibility has been confirmed.
Step 3: Labeling and Storage of Waste
All waste containers must be accurately and clearly labeled.
e Label Content: The label should include:

The words "Hazardous Waste"

o

[e]

The full chemical name: "Ezh2-IN-7"

o

The concentration (if in solution)

[¢]

The primary hazards (e.g., "Toxic," "Aquatic Hazard")

The date of accumulation

[¢]

o Storage: Store the sealed waste containers in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials.

Step 4: Final Disposal

Disposal of Ezh2-IN-7 must be handled by a licensed hazardous waste disposal company.
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» Contact Environmental Health and Safety (EHS): Coordinate with your institution's EHS
department for the pickup and disposal of the hazardous waste.

e Do Not Dispose Down the Drain: Under no circumstances should Ezh2-IN-7 or its solutions
be disposed of down the drain. This is to prevent contamination of waterways, as similar
compounds are very toxic to aquatic life.

e Do Not Dispose in Regular Trash: Solid waste contaminated with Ezh2-IN-7 must not be
disposed of in the regular trash.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Ezh2-IN-7.
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Caption: Disposal workflow for Ezh2-IN-7.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12407124?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

